3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(2-methylcyclohexyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C18H21ClN2O2/c1-11-7-3-6-10-15(11)20-18(22)16-12(2)23-21-17(16)13-8-4-5-9-14(13)19/h4-5,8-9,11,15H,3,6-7,10H2,1-2H3,(H,20,22)
• InChI Key: MDLHMQLVNKTFKS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C2=C(ON=C2C3=CC=CC=C3Cl)C
• Molecular Formula: C18H21ClN2O2
• Molecular Weight: 332.8 g/mol

Description

3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE is a complex organic compound with a unique structure that includes a chlorophenyl group, a methyl group, and an oxazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE typically involves multiple steps, starting with the preparation of the oxazole ring. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-chlorobenzaldehyde with an appropriate amine and a carboxylic acid derivative can lead to the formation of the desired oxazole ring .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or alcohols.

Substitution: The chlorophenyl group can participate in substitution reactions, where the chlorine atom is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions often involve controlled temperatures and solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• 3-(2-BROMOPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE
• 3-(2-FLUOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE

Uniqueness

3-(2-CHLOROPHENYL)-5-METHYL-N-(2-METHYLCYCLOHEXYL)-12-OXAZOLE-4-CARBOXAMIDE is unique due to the presence of the chlorophenyl group, which imparts specific chemical properties and reactivity. This makes it distinct from similar compounds with different halogen substitutions.